Cas no 89471-69-2 (Pregna-1,4-diene-3,20-dione, 11.β.,17,21-trihydroxy-, 21-cyclopentanecarboxylate)

• Product Name: Pregna-1,4-diene-3,20-dione, 11.β.,17,21-trihydroxy-, 21-cyclopentanecarboxylate
• CAS No: 89471-69-2
• MF: C₂₇H₃₆O₆
• MW: 456.571148872375
• CID: 993755
• PubChem ID: 225479
• Update Time: 2025-04-20

Pregna-1,4-diene-3,20-dione, 11.β.,17,21-trihydroxy-, 21-cyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione, 11.β.,17,21-trihydroxy-, 21-cyclopentanecarboxylate
• 89471-69-2
• Prednisolone, 21-cyclopentanecarboxylate
• Pregna-1,20-dione, 11.beta.,17,21-trihydroxy-, 21-cyclopentanecarboxylate
• U 7084
• NSC-14955
• NSC14955

• Inchi： 1S/C27H36O6/c1-25-11-9-18(28)13-17(25)7-8-19-20-10-12-27(32,26(20,2)14-21(29)23(19)25)22(30)15-33-24(31)16-5-3-4-6-16/h9,11,13,16,19-21,23,29,32H,3-8,10,12,14-15H2,1-2H3/t19-,20-,21-,23+,25-,26-,27-/m0/s1
• InChI Key： HZNGFAATLNQRBS-KJKDQFDUSA-N
• SMILES： O[C@]1(C(COC(C2CCCC2)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 456.25100
• Monoisotopic Mass: 456.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 929
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 631.2°C at 760 mmHg
• Flash Point: 209.3°C
• Refractive Index: 1.592
• PSA: 100.90000
• LogP: 3.29870